Cas no 136814-00-1 (2-Oxetanone, 3-acetyl-4-ethyl-4-methyl-, cis- (9CI))

• Product Name: 2-Oxetanone, 3-acetyl-4-ethyl-4-methyl-, cis- (9CI)
• CAS No: 136814-00-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1019425
• Update Time: 2024-06-16

2-Oxetanone, 3-acetyl-4-ethyl-4-methyl-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone, 3-acetyl-4-ethyl-4-methyl-, cis- (9CI)

• Inchi： 1S/C8H12O3/c1-4-8(3)6(5(2)9)7(10)11-8/h6H,4H2,1-3H3/t6-,8-/m0/s1
• InChI Key： XNBOSJKAVAYVNH-XPUUQOCRSA-N
• SMILES： O1[C@](CC)(C)[C@@H](C(C)=O)C1=O

Computed Properties

• Exact Mass: 156.07866

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 241.6±33.0 °C(Predicted)
• PSA: 43.37
• pka: 10.50±0.40(Predicted)